Cas no 79472-22-3 (4H,5H,6H-thieno[2,3-c]pyrrol-6-one)

• Product Name: 4H,5H,6H-thieno[2,3-c]pyrrol-6-one
• CAS No: 79472-22-3
• MF: C₆H₅NOS
• MW: 139.174999952316
• CID: 1029940
• PubChem ID: 20542805
• Update Time: 2025-04-20

4H,5H,6H-thieno[2,3-c]pyrrol-6-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydrothieno[2,3-c]pyrrol-6-one
• 4,5-dihydro-thieno[2,3-c]pyrrol-6-one
• 4,5‐DIHYDROTHIENO[2,3‐C]PYRROL‐6‐ONE
• 4H-thieno[2,3-c]pyrrol-6(5H)-one
• 6-oxo-5H-thieno-[2,3-c]-pyrrole
• AK-39954
• KB-35647
• SureCN161158
• 4H,5H,6H-thieno[2,3-c]pyrrol-6-one
• EN300-2971767
• 4,5-Dihydro-6H-thieno[2,3-c]pyrrol-6-one
• DB-348928
• AKOS006355267
• 79472-22-3
• GIQBMQFTAUFJAW-UHFFFAOYSA-N
• DTXSID70608517
• CS-0331045
• Z1203747998
• 4,5-DIHYDROTHIENO[3,2-C]PYRROL-6-ONE
• SCHEMBL161158
• A864852

• MDL： MFCD13689152
• Inchi： 1S/C6H5NOS/c8-6-5-4(3-7-6)1-2-9-5/h1-2H,3H2,(H,7,8)
• InChI Key： GIQBMQFTAUFJAW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC2)=O

Computed Properties

• Exact Mass: 139.00900
• Monoisotopic Mass: 139.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 415.4±34.0℃ at 760 mmHg
• PSA: 60.83000
• LogP: 1.00190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides